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Compound of Interest

Compound Name: EMD638683

Cat. No.: B607298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of EMD638683,

a selective inhibitor of serum- and glucocorticoid-inducible kinase 1 (SGK1). The following

information is intended to guide researchers in utilizing this compound for in vitro and in vivo

studies.

Introduction
EMD638683 is a potent and highly selective inhibitor of SGK1, a serine/threonine kinase

involved in various cellular processes, including cell survival, proliferation, and ion channel

regulation.[1][2] SGK1 is a downstream target of the PI3K/Akt signaling pathway and is often

implicated in the pathophysiology of diseases such as cancer, hypertension, and fibrosis.[3][4]

[5] EMD638683 exerts its inhibitory effect by targeting the kinase activity of SGK1, with a

reported IC50 of approximately 3 µM.[2][6][7] Its ability to modulate SGK1 activity makes it a

valuable tool for studying the physiological and pathological roles of this kinase.

Chemical and Physical Properties
A summary of the key chemical and physical properties of EMD638683 is presented in the

table below.
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Property Value

CAS Number 1181770-72-8

Molecular Formula C₁₈H₁₈F₂N₂O₄

Molecular Weight 364.34 g/mol

Appearance Solid, Off-white to light brown

Purity ≥98%

Source:[1][3][6]

Solubility
EMD638683 exhibits solubility in various organic solvents but is insoluble in water.[1] It is

crucial to use fresh, anhydrous solvents, as the presence of moisture can impact solubility,

particularly for DMSO.[2][6][8]

Solvent Solubility

DMSO ≥ 18.2 mg/mL (≥ 50 mM)

Ethanol ≥ 45.8 mg/mL (with gentle warming)

DMF 30 mg/mL

Source:[1][3][6][9][10]

Experimental Protocols
Protocol 1: Preparation of EMD638683 Stock Solution
for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of EMD638683 in

DMSO, suitable for cell-based assays.

Materials:
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EMD638683 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of EMD638683 powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 50 mM). For example, to prepare a 10 mM stock solution,

dissolve 3.64 mg of EMD638683 in 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., 37°C for 10 minutes) or sonication can be used to aid dissolution if

precipitation is observed.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[6]

Storage: Store the aliquots at -20°C or -80°C for long-term stability. When stored at -20°C,

the stock solution is stable for up to 1 year, and at -80°C, for up to 2 years.[6]

Table for Preparing Stock Solutions:
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Desired Stock Concentration Mass of EMD638683 for 1 mL

1 mM 0.364 mg

5 mM 1.82 mg

10 mM 3.64 mg

50 mM 18.2 mg

Protocol 2: In Vitro Treatment of Cells with EMD638683
This protocol outlines the general procedure for treating cultured cells with EMD638683. The

final concentration of the compound should be optimized for the specific cell line and

experimental design.

Materials:

Cultured cells in appropriate growth medium

EMD638683 stock solution (from Protocol 1)

Sterile cell culture plates or flasks

Pipettes and sterile tips

Procedure:

Cell Seeding: Seed cells at the desired density in a culture plate and allow them to adhere

and grow, typically for 24 hours.[2]

Preparation of Working Solution: Dilute the high-concentration stock solution of EMD638683
in fresh, pre-warmed cell culture medium to the desired final concentration. It is important to

ensure that the final concentration of DMSO is non-toxic to the cells (typically ≤ 0.5%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of EMD638683.

Incubation: Incubate the cells for the desired period (e.g., 24 hours).[1]
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Control Group: A vehicle control group should be included in parallel, where cells are treated

with the same concentration of DMSO as the experimental group.

Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as Western blotting to assess the phosphorylation of SGK1 targets like

NDRG1, or apoptosis assays.[6]
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Caption: Mechanism of action of EMD638683 on the SGK1 signaling pathway.
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Experimental Workflow for In Vitro Studies
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Caption: General experimental workflow for in vitro cell-based assays using EMD638683.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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